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Compound of Interest

Compound Name: Einecs 288-357-0

Cat. No.: B15178542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
3-(Trimethoxysilyl)propyl methacrylate (TMSPMA), a versatile organosilane compound.
TMSPMA is widely utilized as a coupling agent, monomer, and surface modifier in the
development of advanced materials for various applications, including in the biomedical and
pharmaceutical fields.[1][2][3] Its bifunctional nature, featuring a polymerizable methacrylate
group and a hydrolyzable trimethoxysilyl group, allows for the covalent linkage of organic
polymers to inorganic substrates.[1][4]

Core Physical and Chemical Properties

TMSPMA is a clear, colorless to faint yellow liquid with a mild, sweet odor.[1][4][5] It is a
combustible liquid that is sensitive to light and heat.[2][4] The compound is reactive and can
readily form bonds with both organic and inorganic materials.[1] Upon exposure to moisture,
TMSPMA can hydrolyze, releasing flammable methyl alcohol.[6]

Identification and Structure

o |[UPAC Name: 3-trimethoxysilylpropyl 2-methylprop-2-enoate[7]

e Synonyms: y-Methacryloxypropyltrimethoxysilane, [3-
(Methacryloyloxy)propyl]trimethoxysilane, Silane A-174[2][8]

o CAS Number: 2530-85-0[1][2][7]
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e Molecular Formula: C10H2005Si[1][7]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety-related properties of

TMSPMA.
Physical Property Value Reference
Molecular Weight 248.35 g/mol [7]
Clear, colorless to faint yellow
Appearance o [1]
liquid
Odor Mild, sweet [4]
Density 1.045 g/mL at 25 °C [21[7]
Boiling Point 190 °C [2][7]
Refractive Index n20/D 1.431 [2]
Chemical & Safety
. Value Reference
Properties
Assay 98% [2]
Flash Point 92 °C (198 °F) - closed cup [21[7]

Autoignition Temperature

265 °C (509 °F)

[7]

Solubility

Soluble in acetone, benzene,
ether, methanol, and

hydrocarbons

[7]

Storage Temperature

2-8 °C, protected from

moisture

Experimental Protocols and Methodologies
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Detailed experimental protocols for the determination of all physical and chemical properties
are extensive. However, this section outlines the general principles and common
methodologies employed in the characterization of TMSPMA and materials derived from it.

Characterization of TMSPMA-Modified Materials

The versatile reactivity of TMSPMA allows for its incorporation into a wide array of materials,
from polymer composites to surface coatings. The characterization of these materials often
involves a combination of spectroscopic, thermal, and mechanical analyses.

o Fourier-Transform Infrared Spectroscopy (FTIR): This technique is used to confirm the
chemical structure and incorporation of TMSPMA into a polymer matrix. For instance, in the
synthesis of porous copolymers, the presence of TMSPMA is confirmed by bands at 1056-
1055 cm~1 which are associated with the asymmetrical Si—-O—C stretching vibrations.[9]

o Thermogravimetric Analysis (TGA): TGA is employed to assess the thermal stability of
TMSPMA-containing polymers. The analysis of poly(methyl methacrylate)/hydroxyapatite
composites treated with TMSPMA involves heating the sample at a constant rate in a
nitrogen atmosphere to determine the degradation temperatures.[10]

 Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal transitions of

polymers, such as the glass transition temperature, which can be influenced by the
incorporation of TMSPMA.[9]

e Mechanical Testing: For composite materials, such as those used in dental applications,
mechanical properties like flexural strength and modulus are evaluated. These tests are
often performed according to ASTM standards, such as ASTM D790.[10]

Workflow for Surface Modification of Glass Substrates

TMSPMA is frequently used to functionalize glass surfaces to enhance the adhesion of
subsequent coatings or biological materials. A typical workflow for this process is outlined
below.
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A generalized workflow for the surface modification of glass plates using TMSPMA.

Applications in Research and Drug Development
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The unique properties of TMSPMA make it a valuable tool for researchers and professionals in
drug development. Its ability to act as a molecular bridge between different material phases has
led to its use in a variety of advanced applications.

o Dental Restorative Materials: TMSPMA is used as a coupling agent in dental composites to
improve the adhesion between inorganic fillers, such as silica nanoparticles, and the organic
resin matrix.[2] This enhances the mechanical properties and durability of the restorative
material.

o Tissue Engineering: In tissue engineering, TMSPMA can be used as a linker molecule to
synthesize scaffolds.[2] For example, it has been used to create hybrids with polyhedral
oligomeric silsesquioxane (POSS) for potential tissue engineering applications.[2]

» Drug Delivery: The modification of surfaces and nanoparticles with TMSPMA can be
explored for controlled drug delivery systems. Its use in acrylate-based pressure-sensitive
adhesives for transdermal drug delivery is an area of active research.[11]

o Biomedical Applications: TMSPMA has been used to attach cells and biological sections to
glass slides for analysis, providing a more durable attachment than traditional methods. It is
also a component in the synthesis of polymer electrolytes for lithium-ion batteries, which can
have applications in medical devices.[2]

Logical Relationship of TMSPMA's Bifunctionality to its
Applications

The core utility of TMSPMA stems from its dual chemical reactivity. The following diagram
illustrates how its methacrylate and trimethoxysilyl functional groups enable its primary
applications as a coupling agent and a monomer for hybrid materials.
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The relationship between TMSPMA's functional groups and its primary applications.

Safety and Handling

TMSPMA is a combustible liquid and should be handled with care.[2][6] It can cause irritation to
the eyes, skin, and respiratory tract.[6] When handling TMSPMA, appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat, should be worn.[6] The
material should be stored in a cool, dry, and well-ventilated area, away from sources of ignition
and protected from moisture.[6] Upon contact with water or humid air, TMSPMA can release
methanol, which is a cumulative poison.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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